4-Amino-5-methylhexanoic acid;hydrochloride
Description
4-Amino-5-methylhexanoic acid hydrochloride is a chemical compound with the CAS Number: 2490406-21-6 . It has a molecular weight of 181.66 . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for 4-Amino-5-methylhexanoic acid hydrochloride is1S/C7H15NO2.ClH/c1-5(2)6(8)3-4-7(9)10;/h5-6H,3-4,8H2,1-2H3,(H,9,10);1H . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
4-Amino-5-methylhexanoic acid hydrochloride is a powder that is stored at room temperature .Scientific Research Applications
Metabolic Pathway Analysis
Research into amino acids and their derivatives often involves metabolic pathway analysis. For example, studies have identified various metabolites and enzymes involved in metabolic disorders. One study highlighted the excretion of specific cyclohexylacetic acids in patients with a defect in 4-hydroxyphenylpyruvate dioxygenase, indicating the role of these compounds in metabolic pathways (Niederwieser, Wadman, & Danks, 1978).
Neurological Applications
Amino acid derivatives are also significant in neurological research, including the study of encephalitis and cognitive disorders. For instance, antibodies to the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor (AMPAR) have been associated with limbic encephalitis, suggesting the importance of these receptors and their ligands in autoimmune neurological diseases (Höftberger et al., 2015).
Cancer Research
In the field of cancer research, amino acids and their derivatives have been explored for their roles in the formation of carcinogens, such as heterocyclic amines, from cooked meat. Understanding the metabolism and effects of these compounds can help in assessing cancer risk and developing dietary guidelines to mitigate exposure (Sinha et al., 2000).
properties
IUPAC Name |
4-amino-5-methylhexanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-5(2)6(8)3-4-7(9)10;/h5-6H,3-4,8H2,1-2H3,(H,9,10);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOLVPKLGSXKAEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CCC(=O)O)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-({1-[(2-chloro-1,3-thiazol-5-yl)methyl]-1H-indol-3-yl}methyl)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B2894368.png)
![2-amino-4-(5-ethoxy-4-isopropoxy-1,3-cyclohexadienyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile](/img/structure/B2894371.png)
![1-(Benzo[d][1,3]dioxol-5-yl)-3-(5-benzyl-1,3,4-oxadiazol-2-yl)urea](/img/structure/B2894372.png)
![Tert-butyl N-(1-azaspiro[3.3]heptan-6-ylmethyl)carbamate;hydrochloride](/img/structure/B2894375.png)
![5-bromo-N-[(2-chlorophenyl)methyl]-2-methoxybenzenesulfonamide](/img/structure/B2894377.png)
![N-[3-(1,3-benzodioxol-5-ylamino)quinoxalin-2-yl]-4-fluorobenzenesulfonamide](/img/structure/B2894380.png)
![1-[1-(3-methylbenzyl)-1H-benzimidazol-2-yl]ethanol](/img/structure/B2894387.png)
